Ani9

• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol
• InChI: InChI=1S/C17H17ClN2O3/c1-12-9-14(18)7-8-15(12)23-11-17(21)20-19-10-13-5-3-4-6-16(13)22-2/h3-10H,11H2,1-2H3,(H,20,21)/b19-10+
• InChIKey: KDALDZRKOBJXIE-VXLYETTFSA-N

Ani9: Selective ANO1 Inhibitor

Ani9, chemically designated as 2-(4-chloro-2-methylphenoxy)-N-[(2-methoxyphenyl)methylideneamino]-acetamide, is a synthetic small-molecule inhibitor of the calcium-activated chloride channel (CaCC) anoctamin‑1 (ANO1, also known as TMEM16A) [1]. Identified through high‑throughput screening of 54,400 synthetic small molecules, Ani9 exhibits sub‑micromolar potency against ANO1 chloride currents and is structurally distinct from previously known ANO1 inhibitors [1]. Its properties position Ani9 as a critical pharmacological tool for dissecting ANO1‑dependent physiological and pathophysiological processes.

Selectivity Sub-micromolar ANO1 blockade with minimal ANO2 and VRAC off-target activity

Workflow Tool compound for electrophysiology, target validation, and SAR studies

Signal integrity Preserved Ca²⁺, CFTR, and ENaC signaling for unambiguous mechanistic attribution

• [1] Seo Y, Lee HK, Park J, Jeon D-k, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS ONE. 2016;11(5):e0155771. DOI: 10.1371/journal.pone.0155771. View Source

Ani9 Substitution Risks

AN01/TMEM16A inhibitors are not interchangeable. Earlier‑generation inhibitors such as T16Ainh‑A01, MONNA and CaCCinh‑A01 exhibit substantially lower potency, significant off‑target activity at VRAC channels, and poor selectivity against the closely related ANO2 paralog (~60% amino acid homology to ANO1) [1]. Benzbromarone and MONNA additionally trigger intracellular Ca²⁺ release in smooth muscle cells, confounding functional readouts [2]. Substituting Ani9 with a generic ANO1 blocker thus introduces orthogonal pharmacological liabilities that undermine experimental reproducibility and data interpretability, particularly in electrophysiological and tissue‑level studies. The quantitative evidence below demonstrates precisely where Ani9 diverges.

Potency and selectivity gap

Earlier inhibitors exhibit lower potency and strong ANO2 block; Ani9 maintains selectivity at high concentrations.

VRAC off-target liability

T16Ainh‑A01 and MONNA significantly inhibit VRAC, confounding cell volume and apoptosis assays.

Intracellular calcium release

Benzbromarone and MONNA trigger Ca²⁺ mobilization; Ani9 preserves calcium homeostasis, avoiding pleiotropic effects.

• [1] Seo Y, Lee HK, Park J, Jeon D-k, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS ONE. 2016;11(5):e0155771. DOI: 10.1371/journal.pone.0155771. View Source
• [2] Dwivedi V, Drumm BT, Hwang SJ, Sanders KM, Koh SD. The TMEM16A blockers benzbromarone and MONNA cause intracellular Ca²⁺-release in mouse bronchial smooth muscle cells. European Journal of Pharmacology. 2023;943:175561. DOI: 10.1016/j.ejphar.2023.175561. View Source

Ani9 Comparative Evidence

Head-to-Head ANO1 Potency

In the same assay system, Ani9 achieves an IC₅₀ of 77 ± 1.1 nM for ATP‑induced ANO1 chloride current inhibition in FRT cells, compared to 1.39 ± 0.59 μM for T16Ainh‑A01 and 1.95 ± 1.16 μM for MONNA, representing >18‑fold greater potency [1]. This is the largest directly measured potency gap among widely used ANO1 inhibitors.

ANO1 Potency

Head‑to‑head

77 nM (Ani9) vs. 1.39 μM (T16Ainh‑A01), 1.95 μM (MONNA)

Supports reduced DMSO burden and wider working window

FRT‑ANO1 cells, ATP activation, 20 min pre‑incubation

Evidence Dimension	IC₅₀ for inhibition of ATP‑induced ANO1 chloride current
Target Compound Data	77 ± 1.1 nM
Comparator Or Baseline	T16Ainh‑A01: 1.39 ± 0.59 μM; MONNA: 1.95 ± 1.16 μM
Quantified Difference	>18‑fold lower IC₅₀ vs both comparators
Conditions	FRT cells stably expressing human ANO1; apical membrane current measurement with basolateral amphotericin B permeabilization and transepithelial chloride gradient; ATP (100 μM) activation; 20 min inhibitor pre‑incubation

Why This Matters

Significantly lower compound consumption in assays, reduced solvent (DMSO) burden on cells, and a wider working concentration window before non‑specific effects emerge.

• [1] Seo Y, Lee HK, Park J, Jeon D-k, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS ONE. 2016;11(5):e0155771. DOI: 10.1371/journal.pone.0155771. View Source

ANO2 Paralogue Selectivity

At 10 μM, a concentration ~130‑fold above its ANO1 IC₅₀, Ani9 inhibits ANO2 apical membrane current by only 10 ± 1.6% [1]. In stark contrast, T16Ainh‑A01 (10 μM) and MONNA (10 μM) each strongly block ANO2 current in the same FRT‑ANO2 cell system [1]. This establishes Ani9 as the most ANO1‑selective small‑molecule inhibitor identified to date in the primary literature.

ANO2 Selectivity

Head‑to‑head

Ani9 10 μM: 10 % inhibition; T16Ainh‑A01 & MONNA: near‑complete block

Avoids ANO2 confound in brain/retina studies

FRT‑ANO2 cells, ATP, 20 min pre‑incubation

Evidence Dimension	ANO2 apical membrane current inhibition at 10 μM inhibitor
Target Compound Data	10 ± 1.6% inhibition
Comparator Or Baseline	T16Ainh‑A01 (10 μM): strong block; MONNA (10 μM): strong block (quantified as near‑complete inhibition of ATP‑induced ANO2 current)
Quantified Difference	Negligible ANO2 inhibition vs near‑complete block by comparators
Conditions	FRT cells stably expressing mouse ANO2; apical membrane current measurement with transepithelial chloride gradient; ATP (100 μM) activation; 20 min inhibitor pre‑incubation

Why This Matters

ANO2 is expressed in brain, retina, and olfactory tissues; selective ANO1 inhibition avoids confounding ANO2‑mediated effects, which is critical for in‑vivo target‑validation studies and neurobiological applications.

• [1] Seo Y, Lee HK, Park J, Jeon D-k, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS ONE. 2016;11(5):e0155771. DOI: 10.1371/journal.pone.0155771. View Source

Minimal VRAC Inhibition

At a concentration (1 μM) that produces near‑complete block of ANO1, Ani9 inhibits endogenous VRAC activity by only 13.5 ± 1.1%, whereas T16Ainh‑A01 (10 μM) and MONNA (10 μM) inhibit VRAC by 71.2 ± 1.6% and 87.9 ± 1.7%, respectively [1]. Even at 10 μM, Ani9 inhibits VRAC by just 40.7 ± 1.5%, substantially less than either comparator at the same concentration [1].

VRAC Off‑target

Head‑to‑head

Ani9 1 μM: 13.5 % vs. T16Ainh‑A01 71 %, MONNA 88 % inhibition

Preserves volume regulation readouts; less confounded apoptosis

LN215 glioma cells, hypotonicity‑induced VRAC

Evidence Dimension	VRAC activity inhibition (% inhibition) at fully ANO1‑blocking concentration
Target Compound Data	13.5 ± 1.1% at 1 μM; 40.7 ± 1.5% at 10 μM
Comparator Or Baseline	T16Ainh‑A01: 71.2 ± 1.6% at 10 μM; MONNA: 87.9 ± 1.7% at 10 μM
Quantified Difference	5.3‑fold (T16Ainh‑A01) and 6.5‑fold (MONNA) greater VRAC block at comparable ANO1‑inhibitory concentrations
Conditions	LN215 human glioma cells expressing endogenous VRAC; halide‑sensing YFP fluorescence quenching assay; hypotonicity‑induced VRAC activation

Why This Matters

VRAC is ubiquitously expressed and required for cell volume regulation, proliferation, and apoptosis. Its inadvertent inhibition by T16Ainh‑A01 or MONNA introduces a major confounding variable in functional assays, particularly in cancer cell biology and ion‑channel physiology.

• [1] Seo Y, Lee HK, Park J, Jeon D-k, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS ONE. 2016;11(5):e0155771. DOI: 10.1371/journal.pone.0155771. View Source

Preserved Calcium Signaling and Channel Integrity

Ani9 at concentrations up to 30 μM (~390‑fold above ANO1 IC₅₀) does not perturb ATP‑induced cytosolic calcium transients in FRT cells, nor does it affect CFTR‑mediated chloride currents or ENaC‑mediated sodium currents at the same concentration [1]. This contrasts with benzbromarone and MONNA, which trigger intracellular Ca²⁺ release in airway smooth muscle cells at pharmacologically relevant concentrations [2].

Ca²⁺ & Channel Integrity

Cross‑study

No perturbation of Ca²⁺, CFTR, ENaC at 30 μM Ani9

Specific ANO1 attribution without Ca²⁺‑mediated confounds

FRT & T84 cells; benzbromarone/MONNA trigger Ca²⁺ release

Evidence Dimension	Effect on intracellular Ca²⁺, CFTR, and ENaC activity
Target Compound Data	No effect at 30 μM on Ca²⁺, CFTR, or ENaC
Comparator Or Baseline	Benzbromarone and MONNA: induce Ca²⁺ release in mouse bronchial smooth muscle cells at concentrations used for ANO1 block [2]
Quantified Difference	Qualitative difference: absence of confounding Ca²⁺ elevation and epithelial channel modulation vs presence for comparators
Conditions	Ca²⁺: Fluo‑4‑loaded FRT cells, 100 μM ATP stimulation; CFTR: FRT‑CFTR cells, 20 μM forskolin activation; ENaC: T84 cells, 100 μM amiloride control

Why This Matters

Preserved intracellular Ca²⁺, CFTR, and ENaC integrity ensures that Ani9‑mediated effects can be unambiguously attributed to ANO1 inhibition, whereas Ca²⁺‑mobilizing comparators introduce pleiotropic effects that obscure mechanism‑of‑action studies.

• [1] Seo Y, Lee HK, Park J, Jeon D-k, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS ONE. 2016;11(5):e0155771. DOI: 10.1371/journal.pone.0155771. View Source
• [2] Dwivedi V, Drumm BT, Hwang SJ, Sanders KM, Koh SD. The TMEM16A blockers benzbromarone and MONNA cause intracellular Ca²⁺-release in mouse bronchial smooth muscle cells. European Journal of Pharmacology. 2023;943:175561. DOI: 10.1016/j.ejphar.2023.175561. View Source

In Vivo Renal Cyst Reduction in ADPKD Model

Daily intraperitoneal administration of Ani9 (0.5 mg/kg/day for 30 days) significantly reduced renal cyst growth in Pkd1−/− mice, quantified by a lower cystic index compared to untreated Pkd1−/− animals (P = 0.001) [1]. Proliferation marker Ki‑67‑positive cells were also significantly reduced in Ani9‑treated kidneys (P = 0.021) [1]. This represents one of the few examples of a selective ANO1 inhibitor demonstrating robust in vivo target engagement and disease‑modifying efficacy in a genetic disease model.

Renal Cyst Model

Model context

Cystic index & Ki‑67+ reduced (P = 0.001, P = 0.021) vs. vehicle

Model‑response supports in‑vivo target engagement

Pkd1−/− mice, 0.5 mg/kg/day i.p., 30 d, n=8

Evidence Dimension	Renal cystic index and Ki‑67+ proliferating cells in Pkd1−/− mouse kidneys
Target Compound Data	Cystic index: significantly reduced vs untreated (P = 0.001); Ki‑67+ cells: significantly reduced (P = 0.021)
Comparator Or Baseline	Untreated Pkd1−/− mice (corn oil vehicle, daily i.p.)
Quantified Difference	Statistically significant reduction in both cystic index and proliferation (exact percentage reduction not reported; significance reached P ≤ 0.02)
Conditions	Inducible Pkd1−/− mouse model of ADPKD; Ani9 0.5 mg/kg/day i.p. in corn oil for 30 days; n = 8 kidneys from 4 animals per group; cystic index quantified by image analysis; Ki‑67 immunohistochemistry normalized to tissue area

Why This Matters

In vivo efficacy in a therapeutically relevant disease model establishes Ani9 as a viable tool compound for preclinical target‑validation studies beyond in‑vitro systems, supporting its procurement for translational research programs.

• [1] Cabrita I, Kraus A, Scholz JK, Skoczynski K, Schreiber R, Kunzelmann K, Buchholz B. Cyst growth in ADPKD is prevented by pharmacological and genetic inhibition of TMEM16A in vivo. Nature Communications. 2020;11:4320. DOI: 10.1038/s41467-020-18104-5. View Source

Chemical Scaffold SAR and Derivatization

Systematic structural optimization of the Ani9 scaffold yielded compound 5f with an IC₅₀ of 22 nM against ANO1 and >1000‑fold selectivity over ANO2, compared to Ani9's IC₅₀ of 77 nM and ~100‑fold selectivity window [1]. 5f also demonstrated two‑fold greater suppression of ANO1 protein levels and stronger anti‑proliferative effects in ANO1‑overexpressing PC3, MCF7 and BxPC3 cancer cell lines than Ani9 [1]. This validates the Ani9 chemotype as a productive starting point for medicinal chemistry campaigns, providing a rationale for procuring Ani9 as both a tool compound and a reference standard for derivative evaluation.

Scaffold SAR

Reported

Ani9 IC₅₀ 77 nM; derivative 5f 22 nM, >1000‑fold ANO2 selectivity

Chemotype supports potency and selectivity optimization

FRT cells; anti‑proliferative in PC3, MCF7, BxPC3

Evidence Dimension	ANO1 IC₅₀ and ANO2 selectivity fold
Target Compound Data	Ani9: IC₅₀ = 77 nM; ANO2 inhibition at 10 μM: 10 ± 1.6%
Comparator Or Baseline	Derivative 5f: IC₅₀ = 22 nM; ANO2 selectivity >1000‑fold (IC₅₀ ratio); 2‑fold greater ANO1 protein reduction and stronger anti‑proliferative activity in PC3, MCF7, BxPC3 cells
Quantified Difference	5f: 3.5‑fold more potent; >10‑fold greater selectivity window; 2‑fold ANO1 protein reduction advantage
Conditions	Fluorescence plate reader assay for IC₅₀; selectivity assessed by YFP quenching assay in ANO1‑ and ANO2‑expressing FRT cells; cellular proliferation by MTT or comparable viability assay in PC3 (prostate), MCF7 (breast), BxPC3 (pancreatic) cancer lines

Why This Matters

The demonstrable SAR progress confirms that the Ani9 scaffold is chemically tractable for potency and selectivity optimization. Researchers investing in ANO1‑targeted drug discovery can use Ani9 as a benchmark compound against which novel analogs are profiled, ensuring consistent structure‑activity relationship interpretation.

• [1] Seo Y, Kim J, Chang J, Kim SS, Namkung W, Kim I. Synthesis and biological evaluation of novel Ani9 derivatives as potent and selective ANO1 inhibitors. European Journal of Medicinal Chemistry. 2018;160:245–255. DOI: 10.1016/j.ejmech.2018.10.015. View Source

Ani9 Application Scenarios

Electrophysiological ANO1 Current Analysis

Ani9's 77 nM IC₅₀ [1] and >18‑fold potency advantage over T16Ainh‑A01 and MONNA in FRT‑ANO1 cells enable robust, low‑nanomolar ANO1 blockade with minimal DMSO carry‑over. Its negligible effect on ANO2 (10 ± 1.6% inhibition at 10 μM) [1], CFTR, ENaC, and intracellular Ca²⁺ signaling [1] makes it the inhibitor of choice for patch‑clamp and Ussing‑chamber studies requiring unambiguous attribution of chloride currents to ANO1. This is particularly relevant when studying tissues where ANO2 or CFTR co‑expression could otherwise confound pharmacological dissection.

In Vivo Target Validation and Disease Modeling

The demonstrated in vivo efficacy of Ani9 (0.5 mg/kg/day i.p., 30 days) in reducing renal cyst growth and cell proliferation in the Pkd1−/− ADPKD mouse model [2] provides a clinically relevant preclinical benchmark. Researchers investigating ANO1's role in cystic disease, secretory diarrheas, hypertension, or tumor progression can deploy Ani9 as a systemically active tool compound with a defined pharmacokinetic and pharmacodynamic profile, bridging the gap between in‑vitro target engagement and disease‑relevant phenotypic outcomes.

Medicinal Chemistry and SAR Benchmarking

The Ani9 scaffold has yielded derivative 5f (IC₅₀ = 22 nM; >1000‑fold ANO1/ANO2 selectivity) [3], confirming that modest chemical modifications produce step‑change improvements in potency and selectivity. Ani9 therefore serves as the essential reference compound for any ANO1‑focused medicinal chemistry program: it provides the baseline against which new analogs are assessed for potency gains, selectivity improvements, cellular anti‑proliferative activity, and ANO1 protein‑level modulation, ensuring standardized and reproducible SAR interpretation across laboratories.

Cancer Cell Studies in ANO1-Amplified Tumors

ANO1 is amplified and overexpressed in breast, prostate, pancreatic, and head‑and‑neck cancers [3]. Ani9's combination of high potency (77 nM), ANO1 selectivity, minimal VRAC off‑target activity (13.5% at 1 μM vs 71 – 88% for T16Ainh‑A01 and MONNA) [1], and preserved intracellular Ca²⁺ homeostasis [1] makes it uniquely suited for cell‑based proliferation, migration, and invasion assays in cancer lines. Its VRAC‑sparing profile is especially important given VRAC's established role in cell volume regulation and apoptosis, which could otherwise confound viability readouts.

Application

Selection Property

Validation Focus

ANO1 electrophysiology

Selective ANO1 block with low solvent interference

Off‑target verification (ANO2, VRAC) in target cells

ADPKD in‑vivo model

Model‑response and target engagement

Cystic index and proliferation endpoint reproducibility

SAR reference benchmark

Scaffold tractability and standard comparator

Potency and selectivity improvement over Ani9 baseline

Cancer cell proliferation/migration

High selectivity, VRAC‑sparing profile

Assay results without VRAC‑ or Ca²⁺‑mediated confounds

• [1] Seo Y, Lee HK, Park J, Jeon D-k, Jo S, Jo M, Namkung W. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2. PLoS ONE. 2016;11(5):e0155771. DOI: 10.1371/journal.pone.0155771. View Source
• [2] Cabrita I, Kraus A, Scholz JK, Skoczynski K, Schreiber R, Kunzelmann K, Buchholz B. Cyst growth in ADPKD is prevented by pharmacological and genetic inhibition of TMEM16A in vivo. Nature Communications. 2020;11:4320. DOI: 10.1038/s41467-020-18104-5. View Source
• [3] Seo Y, Kim J, Chang J, Kim SS, Namkung W, Kim I. Synthesis and biological evaluation of novel Ani9 derivatives as potent and selective ANO1 inhibitors. European Journal of Medicinal Chemistry. 2018;160:245–255. DOI: 10.1016/j.ejmech.2018.10.015. View Source